Cas no 6342-03-6 (4-tert-butyl-2-(ethoxymethyl)phenol)
6342-03-6 structure
Product Name:4-tert-butyl-2-(ethoxymethyl)phenol
CAS No:6342-03-6
MF:C13H20O2
MW:208.296704292297
CID:1651515
PubChem ID:241375
Update Time:2025-04-21
4-tert-butyl-2-(ethoxymethyl)phenol Chemical and Physical Properties
Names and Identifiers
-
- 4-tert-butyl-2-(ethoxymethyl)phenol
- NSC48677
- AC1Q58PI
- AC1L677Z
- CTK5B9105
- AR-1G4653
- NSC-48677
- AG-J-42800
- NSC48677; AC1Q58PI; AC1L677Z; CTK5B9105; AR-1G4653; NSC-48677; AG-J-42800;
- 6342-03-6
- DTXSID90287025
-
- Inchi: 1S/C13H20O2/c1-5-15-9-10-8-11(13(2,3)4)6-7-12(10)14/h6-8,14H,5,9H2,1-4H3
- InChI Key: SAAXEZSRTUHZPG-UHFFFAOYSA-N
- SMILES: O(CC)CC1=C(C=CC(=C1)C(C)(C)C)O
Computed Properties
- Exact Mass: 208.1464
- Monoisotopic Mass: 208.14633
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.5
- XLogP3: 3.3
Experimental Properties
- Density: 0.99
- Boiling Point: 283.9°C at 760 mmHg
- Flash Point: 104.8°C
- Refractive Index: 1.505
- PSA: 29.46
- LogP: 3.22620
4-tert-butyl-2-(ethoxymethyl)phenol Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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